N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C20H21N5O3/c1-12-4-3-5-15(8-12)28-11-19(27)22-17-10-16(14-6-7-14)24-25(17)20-21-13(2)9-18(26)23-20/h3-5,8-10,14H,6-7,11H2,1-2H3,(H,22,27)(H,21,23,26)
• InChI Key: IMBNWVUNCBIRDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C)C4CC4
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyloxy)acetamide is a useful research compound. Its molecular formula is C20H21N5O3 and its molecular weight is 379.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds incorporating a similar pyrazole-acetamide structure have been synthesized and evaluated for their antimicrobial properties. For instance, a study by Bondock et al. (2008) utilized a derivative as a key intermediate for the synthesis of new heterocycles, demonstrating significant antimicrobial activity. This research suggests the potential of such compounds in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Anticancer Applications

Another area of application is in anticancer research, where derivatives of the compound have been designed and synthesized to evaluate their cytotoxic activity against cancer cell lines. A study by Al-Sanea et al. (2020) attached different aryloxy groups to the pyrimidine ring of a similar acetamide derivative, finding one compound with appreciable cancer cell growth inhibition across several cancer cell lines, highlighting the potential for developing new anticancer agents (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Synthesis of Novel Derivatives

Research also extends to the synthesis of novel derivatives for potential biological applications. Rahmouni et al. (2014) focused on synthesizing new isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition, contributing to the chemical diversity and potential application of such compounds in various biological contexts (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).